5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: 5'-butylspiro[1,3-dioxolane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C14H17NO3/c1-2-3-4-10-5-6-12-11(9-10)14(13(16)15-12)17-7-8-18-14/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key: NHTNUENAHDGUON-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(C=C1)NC(=O)C23OCCO3
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a spirocyclic lactone that contains both an indole and dioxolane moiety. It has been found to possess various biological and pharmacological properties, making it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one is not fully understood. However, it has been reported to act through various pathways, including inhibition of NF-κB, activation of Nrf2, and induction of apoptosis.
Biochemical and physiological effects:
This compound has been found to possess various biochemical and physiological effects. It has been reported to reduce oxidative stress, inhibit inflammation, and induce apoptosis in cancer cells. It has also been found to possess antimicrobial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be used in various assays. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to use in aqueous-based assays.

Future Directions

There are several future directions for research on 5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one. One area of interest is its potential as an anticancer agent. Further studies are needed to elucidate its mechanism of action and to determine its efficacy in vivo. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its efficacy in various inflammatory models. Additionally, further studies are needed to investigate its potential as an antimicrobial and antifungal agent.

Synthesis Methods

The synthesis of 5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one involves the reaction of 3-(but-2-en-1-yl)indole with ethyl glyoxylate in the presence of a Lewis acid catalyst. The reaction proceeds through a spirocyclization reaction to form the spirocyclic lactone. This method has been reported to give high yields of the desired compound.

Scientific Research Applications

5'-butylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one has been found to possess various biological and pharmacological properties that make it a promising candidate for scientific research. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been found to possess antimicrobial and antifungal properties.